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Compound of Interest

Compound Name: 2,4,6-Tri-tert-butylnitrobenzene

Cat. No.: B091260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 2,4,6-Tri-tert-butylnitrobenzene. The
sterically hindered nature of this compound, owing to the three bulky tert-butyl groups on the
benzene ring, imparts unique reactivity and characteristics that are of significant interest in
various fields of chemical research and development.

Physicochemical Properties

2,4,6-Tri-tert-butylnitrobenzene is a solid at room temperature with the chemical formula
C18H29NO02.[1][2] Its molecular structure is characterized by a nitro group positioned between
two tert-butyl groups on a benzene ring, with a third tert-butyl group in the para position. This
arrangement leads to significant steric hindrance around the nitro group, influencing its
chemical behavior.

A summary of its key quantitative data is presented in the table below:
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Property Value Reference
Molecular Weight 291.43 g/mol [3]
Molecular Formula C18H29NO2 [11[2][3]
CAS Number 4074-25-3 [1]12113]
Melting Point 205-206 °C [4]
Appearance Colorless crystalline solid

Synthesis of 2,4,6-Tri-tert-butylnitrobenzene

The primary method for the synthesis of 2,4,6-Tri-tert-butylnitrobenzene is through the
electrophilic nitration of 1,3,5-tri-tert-butylbenzene.[4] This reaction introduces a nitro group
onto the aromatic ring.

Experimental Protocol: Nitration of 1,3,5-tri-tert-
butylbenzene

This protocol is a representative procedure based on established methods for aromatic
nitration.

Materials:

e 1,3,5-tri-tert-butylbenzene

e Fuming nitric acid (HNO3)

¢ Concentrated sulfuric acid (H2S04)

e Dichloromethane (CH2CI2) or other suitable organic solvent
e Ice

o Saturated sodium bicarbonate solution (NaHCO?3)

¢ Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 1,3,5-tri-tert-butylbenzene in a suitable organic solvent like dichloromethane.
Cool the flask in an ice bath to 0-5 °C.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture
by slowly adding fuming nitric acid to concentrated sulfuric acid while cooling in an ice bath.

Nitration Reaction: Slowly add the cold nitrating mixture dropwise to the stirred solution of
1,3,5-tri-tert-butylbenzene from the dropping funnel. Maintain the reaction temperature below
10 °C throughout the addition. After the addition is complete, allow the reaction to stir at a
low temperature for a specified time, monitoring the progress by thin-layer chromatography
(TLC).

Workup: Once the reaction is complete, carefully pour the reaction mixture over crushed ice.
Transfer the mixture to a separatory funnel and separate the organic layer.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize any remaining acid), and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol or methanol) to yield pure 2,4,6-Tri-tert-butylnitrobenzene.

Logical Workflow for Synthesis

The synthesis of 2,4,6-Tri-tert-butylnitrobenzene follows a clear and logical workflow, as
depicted in the diagram below. This process highlights the key stages from starting materials to

the final purified product.
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Synthesis Workflow of 2,4,6-Tri-tert-butylnitrobenzene
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Caption: Synthesis Workflow of 2,4,6-Tri-tert-butylnitrobenzene.
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Applications in Research and Development

The unique sterically hindered structure of 2,4,6-Tri-tert-butylnitrobenzene makes it a
valuable compound in several areas of chemical research:

¢ Specialty Chemical Formulations: Its bulky tert-butyl groups can control reactivity and impart
stability in various formulations.

e Advanced Organic Synthesis: It serves as a precursor or intermediate in the synthesis of
complex organic molecules where steric control is crucial.

o Material Science: The compound has potential applications in the development of novel
materials, including polymers and dyes.

Due to its specific structural properties, 2,4,6-Tri-tert-butylnitrobenzene is primarily a
compound of interest for research and development purposes and is not intended for
diagnostic or therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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